Cas no 51366-05-3 (4,6,7-trichloro-2-benzofuran-1(3H)-one)
51366-05-3 structure
Product Name:4,6,7-trichloro-2-benzofuran-1(3H)-one
CAS No:51366-05-3
MF:C8H3Cl3O2
MW:237.467219591141
CID:1574561
PubChem ID:3039900
Update Time:2025-04-21
4,6,7-trichloro-2-benzofuran-1(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4,6,7-trichloro-2-benzofuran-1(3H)-one
- 4,6,7-trichloro-3H-2-benzofuran-1-one
- 1(3H)-Isobenzofuranone, 4,6,7-trichloro-
- 51366-05-3
- DTXSID10199378
- 4,6,7-Trichlorophthalide
-
- Inchi： 1S/C8H3Cl3O2/c9-4-1-5(10)7(11)6-3(4)2-13-8(6)12/h1H,2H2
- InChI Key： DKIOWBHTFNVXJA-UHFFFAOYSA-N
- SMILES： ClC1=CC(=C(C2C(=O)OCC=21)Cl)Cl
Computed Properties
- Exact Mass: 235.91999
- Monoisotopic Mass: 235.919862g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
4,6,7-trichloro-2-benzofuran-1(3H)-one Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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